Cas no 899994-51-5 (N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
• CAS No: 899994-51-5
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 5493296
• Update Time: 2025-11-06

N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-chloro-2-methoxyphenyl)-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-
• N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide

• Inchi： 1S/C18H19ClN2O4S/c1-25-17-9-6-14(19)12-16(17)20-18(22)13-4-7-15(8-5-13)21-10-2-3-11-26(21,23)24/h4-9,12H,2-3,10-11H2,1H3,(H,20,22)
• InChI Key： QQJQIQCRRLGHAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)C1=CC=C(N2CCCCS2(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide

N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No 899994-51-5, known as N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and promising biological activities. In this article, we will delve into the details of its structure, synthesis, properties, and applications.

N-(5-chloro-2-methoxyphenyl) is a substituted aromatic ring with a chlorine atom at the 5-position and a methoxy group at the 2-position. This substitution pattern imparts specific electronic and steric properties to the molecule. The presence of chlorine introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics. These opposing effects create a balance that can influence the compound's reactivity and bioavailability.

Benzamide is a functional group that plays a crucial role in the compound's activity. Benzamides are known for their ability to interact with various biological targets, such as enzymes and receptors. The benzamide moiety in this compound serves as a scaffold for further functionalization and optimization in drug design.

The thiazine ring in the structure is another key feature. Thiazines are six-membered heterocycles containing sulfur and nitrogen atoms. The dioxothiazine moiety (specifically 1,1-dioxo-thiazinan) adds significant complexity to the molecule's structure. This ring system is known for its stability and ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems.

Recent studies have highlighted the potential of N-(5-chloro-2-methoxyphenyl)-4-(1,1-dioxo-thiazinan)benzamide as a candidate for treating various diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its efficacy as an inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets makes it a promising lead for anti-cancer drug development.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents such as HATU or EDCI. The synthesis begins with the preparation of the aromatic amine derivative followed by coupling with the thiazine-containing benzoyl chloride. Optimization of reaction conditions has been reported to significantly improve yield and purity.

Physical properties of N-(5-chloro-2-methoxyphenyl)-4-(dioxothiazinane)benzamide include a melting point of approximately 300°C under vacuum and solubility in common organic solvents like dichloromethane and acetonitrile. Its logP value indicates moderate lipophilicity, which is favorable for permeation across biological membranes.

Pharmacokinetic studies have shown that this compound exhibits good absorption when administered orally. Its half-life in plasma is around 8 hours, making it suitable for once-daily dosing regimens. Preclinical toxicity studies have revealed low acute toxicity profiles at therapeutic doses.

Current research efforts are focused on optimizing this compound's bioavailability while maintaining its potency against target enzymes. Researchers are exploring various strategies such as prodrug design and formulation development to enhance its therapeutic index.

In conclusion, N-(5-chloro-2-methoxyphenyl)-4-(dioxothiazinane)benzamide represents an exciting advancement in medicinal chemistry due to its unique structural features and promising biological activities. With ongoing research aimed at improving its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great potential for future clinical use.